N-(4-fluorophenyl)-4-((4-methoxyphenyl)sulfonyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-(4-methoxyphenyl)sulfonylpiperidine-1-carboxamide
• InChI: InChI=1S/C19H21FN2O4S/c1-26-16-6-8-17(9-7-16)27(24,25)18-10-12-22(13-11-18)19(23)21-15-4-2-14(20)3-5-15/h2-9,18H,10-13H2,1H3,(H,21,23)
• InChI Key: ARGNICNBMPBSRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

N-(4-fluorophenyl)-4-((4-methoxyphenyl)sulfonyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as "F4-MPPI" and is a piperidine-based molecule that belongs to the class of sulfonylurea drugs. The purpose of

Scientific Research Applications

• Alzheimer's Disease Research :

  • A study utilized a molecular imaging probe closely related to N-(4-fluorophenyl)-4-((4-methoxyphenyl)sulfonyl)piperidine-1-carboxamide for quantifying serotonin 1A (5-HT(1A)) receptor densities in Alzheimer's disease patients. It was observed that patients with Alzheimer's disease had significantly decreased receptor densities in both hippocampi and raphe nuclei, correlating with the worsening of clinical symptoms and decreased glucose utilization in the brain (Kepe et al., 2006).

• Neuroimaging Studies :

  • Another research developed a PET radiotracer for studying CB1 cannabinoid receptors in the brain. This tracer, structurally similar to this compound, demonstrated the feasibility of using [18F]fluoride in radiotracer synthesis and offered insights into cannabinoid receptor functioning (Katoch-Rouse & Horti, 2003).

• Antagonist Studies for Serotonin Receptors :

  • Research into serotonin 1A receptors used compounds related to this compound. These studies have contributed significantly to understanding the role of serotonin receptors in various neuropsychiatric disorders (García et al., 2014).

• Pharmacological Studies :

  • Further research focused on benzamide derivatives, which are structurally related to this compound, exploring their use as selective serotonin 4 receptor agonists. These studies have implications for developing drugs to enhance gastrointestinal motility (Sonda et al., 2004).

• Chemical Synthesis and Functional Studies :

  • The synthesis and functional studies of ortho-substituted phenylpiperazine and N-substituted 4-N-(o-methoxyphenyl)aminopiperidine analogues of a compound similar to this compound have been explored. These studies contribute to the development of new pharmacological agents (Mensonides-Harsema et al., 2000).